Cas no 2866333-81-3 (5-(Propan-2-yl)oxolan-3-amine hydrochloride)

• Product Name: 5-(Propan-2-yl)oxolan-3-amine hydrochloride
• CAS No: 2866333-81-3
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6489169
• PubChem ID: 165993984
• Update Time: 2025-08-05

5-(Propan-2-yl)oxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39870408
• 5-propan-2-yloxolan-3-amine;hydrochloride
• 2866333-81-3
• 5-(propan-2-yl)oxolan-3-amine hydrochloride
• 5-(Propan-2-yl)oxolan-3-amine hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-5(2)7-3-6(8)4-9-7;/h5-7H,3-4,8H2,1-2H3;1H
• InChI Key： HRYJOAFJZCVURX-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC1C(C)C)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-(Propan-2-yl)oxolan-3-amine hydrochloride

Introduction to 5-(Propan-2-yl)oxolan-3-amine hydrochloride (CAS No. 2866333-81-3)

5-(Propan-2-yl)oxolan-3-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2866333-81-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its oxolane ring and amine functional group, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular engineering. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic protocols and pharmacological studies.

The structural framework of 5-(Propan-2-yl)oxolan-3-amine hydrochloride consists of a cyclic ether (oxolane) substituted with a propyl group at the 2-position and an amine group at the 3-position, which is further protonated to form the hydrochloride salt. This unique arrangement imparts distinct chemical properties that make it a promising candidate for various biochemical interactions. The oxolane ring, a six-membered heterocycle containing one oxygen atom, contributes to the compound's rigidity and stability, while the amine functionality provides a site for hydrogen bonding and further derivatization.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active molecules. The oxolane ring, in particular, has been explored in the development of antimicrobial agents, antiviral drugs, and anti-inflammatory compounds. The presence of the propyl group in 5-(Propan-2-yl)oxolan-3-amine hydrochloride introduces additional conformational flexibility, allowing for diverse binding interactions with biological targets. This structural feature has been leveraged in computational studies to predict potential binding affinities and selectivity profiles.

One of the most compelling aspects of 5-(Propan-2-yl)oxolan-3-amine hydrochloride is its utility as a building block in medicinal chemistry. The compound's ability to undergo functional group transformations makes it a versatile scaffold for designing novel therapeutic agents. For instance, the amine group can be alkylated, acylated, or diazotized to introduce additional pharmacological properties. Similarly, the oxolane ring can be modified through ring-opening reactions to create linear or branched derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 5-(Propan-2-yl)oxolan-3-amine hydrochloride. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular architectures featuring this core structure. These techniques have been instrumental in generating libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacokinetic profiles.

The pharmacological potential of 5-(Propan-2-yl)oxolan-3-amine hydrochloride has been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The oxolane ring's ability to mimic natural substrates or transition states may facilitate productive interactions with target enzymes, leading to modulatory effects on cellular signaling cascades. Additionally, the propyl group's steric bulk could influence binding orientation and enhance selectivity over off-target proteins.

In vitro studies have also highlighted the compound's potential as an antioxidant agent. The amine functionality can participate in redox reactions, neutralizing reactive oxygen species (ROS) and mitigating oxidative stress-induced damage. This property is particularly relevant in contexts where inflammation and oxidative stress play pathological roles, such as neurodegenerative diseases or chronic inflammatory conditions. Further research is warranted to elucidate the precise mechanisms underlying these effects.

The synthesis of 5-(Propan-2-yl)oxolan-3-amine hydrochloride involves multi-step organic transformations that highlight its synthetic utility. A common approach begins with the preparation of an oxirane precursor via epoxidation of an appropriate alkene derivative. Subsequent ring-opening reactions with ammonia or ammonium salts yield the desired oxolane amine intermediate. Protonation followed by salt formation produces the final product in high purity and yield.

Quality control and analytical characterization are critical for ensuring the integrity of 5-(Propan-2-yl)oxolan-3-amine hydrochloride during its production and application. Techniques such as nuclear magnetic resonance (NMR) spectroscopy (1H and 13C), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide robust data supporting its identity and suitability for downstream applications.

The growing body of literature on 5-(Propan-2-yloxlane)-3-amino hydrochloride underscores its significance as a pharmacological tool and synthetic intermediate. Researchers continue to explore new derivatives and applications for this compound, driven by its structural features and demonstrated biological relevance. As computational chemistry tools become more sophisticated, virtual screening approaches are being increasingly used to identify novel analogs with enhanced potency or selectivity profiles.

The future prospects for 5-(Propan-yloxlane)-3-amino hydrochloride are promising, particularly as drug discovery efforts shift toward more targeted therapies with improved patient outcomes. Its role in developing next-generation therapeutics is likely to expand as new synthetic strategies emerge and collaborative research initiatives continue to uncover its full potential across multiple therapeutic areas.